Cas no 5100-98-1 (3-Chloro-2-iodotoluene)

3-Chloro-2-iodotoluene structure
3-Chloro-2-iodotoluene structure
Product Name:3-Chloro-2-iodotoluene
CAS No:5100-98-1
Molecular Formula:C7H6ClI
Molecular Weight:252.4800
MDL:MFCD00051756
CID:85224
PubChem ID:138414

3-Chloro-2-iodotoluene Properties

Names and Identifiers

    • 3-Chloro-2-iodotoluene
    • 1-chloro-2-iodo-3-methylbenzene
    • Toluene, 3-chloro-2-iodo-
    • FTGLKPMFTLNUBN-UHFFFAOYSA-N
    • Benzene, 1-chloro-2-iodo-3-methyl-
    • PubChem3655
    • KSC493O0B
    • 1-chloro-2-iodo-3-methyl-benzene
    • 3-chloro-2-iodotoluene, AldrichCPR
    • CL8830
    • SBB101149
    • RP28999
    • VZ26580
    • RP29000
    • AS03078
    • 1-
    • MFCD00051756
    • CS-W004938
    • 5100-98-1
    • SY062031
    • AKOS015848712
    • SCHEMBL1628250
    • A828391
    • C3364
    • FT-0615347
    • 1-chloranyl-2-iodanyl-3-methyl-benzene
    • EN300-116824
    • DTXSID10199010
    • DS-0886
    • J-512193
    • DTXCID40121501
    • DB-051878
    • MDL： MFCD00051756
    • InChIKey： FTGLKPMFTLNUBN-UHFFFAOYSA-N
    • Inchi： 1S/C7H6ClI/c1-5-3-2-4-6(8)7(5)9/h2-4H,1H3
    • SMILES： IC1C(=C([H])C([H])=C([H])C=1C([H])([H])[H])Cl
    • BRN： 2961541

Computed Properties

  • Exact Mass: 251.92000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 251.92
  • Heavy Atom Count: 9
  • Complexity: 94.9
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.6
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • LogP: 3.25300
  • PSA: 0.00000
  • Refractive Index: 1.6080
  • Boiling Point: 125°C/14mmHg(lit.)
  • Melting Point: 25-29°C
  • Flash Point: 134-136°C/20mm
  • Color/Form: Uncertain
  • Solubility: Uncertain
  • Sensitiveness: Light Sensitive
  • Density: 1.806

3-Chloro-2-iodotoluene Security Information

3-Chloro-2-iodotoluene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-Chloro-2-iodotoluene Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DC7M-1g
3-CHLORO-2-IODOTOLUENE
 5100-98-1 99%
1g
 $5.00 2025-02-26
A2B Chem LLC
AG21554-1g
3-Chloro-2-iodotoluene
 5100-98-1 95%
1g
 $12.00 2024-04-19
Aaron
AR00DCFY-1g
3-Chloro-2-iodotoluene
 5100-98-1 98%
1g
 $4.00 2025-01-24
Crysdot LLC
CD12066766-100g
3-Chloro-2-iodotoluene
 5100-98-1 97%
100g
 $248
Enamine
EN300-116824-0.05g
1-chloro-2-iodo-3-methylbenzene
 5100-98-1 95%
0.05g
 $19.0
eNovation Chemicals LLC
D915967-100g
3-Chloro-2-iodotoluene
 5100-98-1 95%
100g
 $285 2022-09-05
Fluorochem
018383-1g
3-Chloro-2-iodotoluene
 5100-98-1 99%
1g
 ￡10.00 2022-03-01
TRC
C585765-10mg
3-Chloro-2-iodotoluene
 5100-98-1
10mg
 $ 50.00 2022-06-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L06824-1g
3-Chloro-2-iodotoluene, 98%
 5100-98-1 98%
1g
 ￥1584.00
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1062407-1g
3-Chloro-2-iodotoluene
 5100-98-1 98%
1g
 ￥46.00 2024-05-11

3-Chloro-2-iodotoluene Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:5100-98-1)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:5100-98-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:5100-98-1)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5100-98-1)3-Chloro-2-iodotoluene
A828391
Purity:99%/99%
Quantity:100g/500g
Price($):239.0/838.0